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Compound of Interest

Compound Name: 5-Chloro-7-fluoro-1-indanone

Cat. No.: B2687087

A Note on Chemical Specificity: This guide addresses the safety and handling of halogenated
indanones, a class of compounds significant in pharmaceutical research and organic synthesis.
The specific compound "5-Chloro-7-fluoro-1-indanone" is not readily found in commercial or
chemical literature databases. Therefore, this document will focus on the well-documented
safety protocols for two closely related and representative compounds: 5-Chloro-1-indanone
and 5-Fluoro-1-indanone. The principles and procedures outlined here are based on their
known properties and hazards and provide a robust framework for handling other similar
halogenated indanone derivatives.

Section 1: Compound Identification and
Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is foundational to
its safe handling. Halogenated indanones are typically crystalline solids at room temperature
with limited water solubility.[1] Below is a summary of key properties for our representative
compounds.
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Property 5-Chloro-1-indanone 5-Fluoro-1-indanone

Appearance Off'-white to light yellow White to ye.Ilow crystalline
solid/powder.[2] powder/solid.

Molecular Formula CoH7CIO[2] CoH7FO[1]

Molecular Weight 166.61 g/mol [2] 150.15 g/mol [1]

CAS Number 42348-86-7[2] 700-84-5[1]

Melting Point 93 -98 °C[2] 35 -40 °C[1]

Boiling Point 124 - 125 °C[2] 113 - 114 °C[1]

Solubility Insoluble in water.[1] Insoluble in water.[1]

Section 2: Hazard Identification and GHS
Classification

Both 5-Chloro-1-indanone and 5-Fluoro-1-indanone are classified as hazardous substances.[3]
[4] The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The
toxicological properties of these substances have not been fully investigated, warranting a
cautious approach.[5]

GHS Hazard Statements:
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GHS Classification

5-Chloro-1-indanone

5-Fluoro-1-indanone

Acute Toxicity, Oral

Category 4 (Harmful if

swallowed)[6]

Category 4 (Harmful if

swallowed)[3]

Acute Toxicity, Dermal

Category 4 (Harmful in contact
with skin)[6]

Category 4 (Harmful in contact
with skin)[3]

Acute Toxicity, Inhalation

Category 4 (Harmful if inhaled)
[6]

Category 4 (Harmful if inhaled)
[3]

Skin Corrosion/Irritation

Category 2 (Causes skin
irritation)[2]

Category 2 (Causes skin
irritation)[ 3]

Serious Eye Damage/Irritation

Category 2 (Causes serious

eye irritation)[2]

Category 2A (Causes serious

eye irritation)[3]

Specific target organ toxicity

Category 3 (May cause

respiratory irritation)[2]

Category 3 (May cause

respiratory irritation)[3]

The "Warning" signal word is appropriate for both compounds based on their GHS

classifications.[3][6]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

To minimize exposure to halogenated indanones, a combination of engineering controls and

personal protective equipment is essential.

Engineering Controls

Ventilation: All work with these compounds should be conducted in a well-ventilated area. A

chemical fume hood is the preferred engineering control to minimize inhalation of dust or

vapors.[5]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)
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o Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][5]

¢ Skin Protection:

o Gloves: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin exposure.
[2][3] Gloves should be inspected before use and disposed of properly after handling the
material.[3]

o Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[5]

o Respiratory Protection: For nuisance exposures or if engineering controls are not sufficient,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3][5]

Section 4: Safe Handling and Storage
Handling

e Wash hands thoroughly after handling the material and before eating, drinking, or smoking.

[5]
¢ Avoid breathing dust, vapor, mist, or gas.[5]
e Avoid contact with skin and eyes.[5]

o Use with adequate ventilation.[5]

Storage

e Store in a cool, dry, and well-ventilated place.[5]
o Keep the container tightly closed.[5]
e Protect from direct sunlight and high temperatures.[5][7]

o Store away from incompatible materials such as strong oxidizing agents, strong reducing
agents, strong acids, and strong bases.[2][5]

Section 5: Emergency Procedures and First Aid
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Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Seek medical attention.[5]

» Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[5] Get medical aid if irritation develops or persists.[5]

« Inhalation: Remove from exposure and move to fresh air immediately.[5] If not breathing,
give artificial respiration. If breathing is difficult, give oxygen.[5] Get medical aid.[5]

« Ingestion: Do not induce vomiting.[5] If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[5] Never give anything by mouth to an unconscious person.[5] Get medical aid.

[5]

Accidental Release

o Spills/Leaks: Vacuum or sweep up the material and place it into a suitable disposal container.
[5] Clean up spills immediately, observing precautions in the Protective Equipment section.[5]

Section 6: Stability and Reactivity
o Chemical Stability: Stable under normal temperatures and pressures.[5]
» Conditions to Avoid: High temperatures, incompatible materials, and light.[5]

o Incompatibilities with Other Materials: Strong oxidizing agents, strong reducing agents,
strong acids, and strong bases.[5]

o Hazardous Decomposition Products: Hydrogen chloride, carbon monoxide, and carbon
dioxide.[5]

Hazardous Polymerization: Will not occur.[5]

Section 7: Disposal Considerations
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Waste containing 5-Chloro-1-indanone or 5-Fluoro-1-indanone must be treated as hazardous
waste.[8]

o Waste Identification: Segregate waste containing these compounds from other laboratory
waste streams.[8]

» Container Management: Collect waste in a designated, compatible, and clearly labeled
hazardous waste container.[8] The container must have a secure, leak-proof cap.[8]

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name,
and an indication of the associated hazards.[8]

» Disposal: Do not dispose of down the drain or in regular trash.[8] Arrange for disposal by a
licensed professional waste disposal service.[3][8]

Section 8: Safe Handling Workflow
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Workflow for Safe Handling of Halogenated Indanones
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Caption: Logical workflow for the safe handling of halogenated indanones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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